Cas no 61296-43-3 (1(3H)-Isobenzofuranone, 3-iodo-)

• Product Name: 1(3H)-Isobenzofuranone, 3-iodo-
• CAS No: 61296-43-3
• MF: C₈H₅IO₂
• MW: 260.028574705124
• CID: 485364
• PubChem ID: 13065818
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-iodo-
• 3-iodo-3H-2-benzofuran-1-one
• 3-Iodo-2-benzofuran-1(3H)-one
• DTXSID20517049
• Iodophthalide
• SCHEMBL3037795
• BXRVAIYLQLSKIJ-UHFFFAOYSA-N
• 61296-43-3
• 3-iodoisobenzofuran-1(3H)-one

• Inchi： 1S/C8H5IO2/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,7H
• InChI Key： BXRVAIYLQLSKIJ-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 259.93295
• Monoisotopic Mass: 259.93343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3